5-amino-4-(6-methyl-1H-benzimidazol-2-yl)-1-(2-methylphenyl)-2H-pyrrol-3-one

• IUPAC Name: 5-amino-4-(6-methyl-1H-benzimidazol-2-yl)-1-(2-methylphenyl)-2H-pyrrol-3-one
• InChI: InChI=1S/C19H18N4O/c1-11-7-8-13-14(9-11)22-19(21-13)17-16(24)10-23(18(17)20)15-6-4-3-5-12(15)2/h3-9H,10,20H2,1-2H3,(H,21,22)
• InChI Key: JMQSVBICJJSUQE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(N2)C3=C(N(CC3=O)C4=CC=CC=C4C)N
• Molecular Formula: C19H18N4O
• Molecular Weight: 318.4 g/mol

Description

The compound with the identifier 5-amino-4-(6-methyl-1H-benzimidazol-2-yl)-1-(2-methylphenyl)-2H-pyrrol-3-one is a chemical entity listed in the PubChem database

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

Industrial production of 5-amino-4-(6-methyl-1H-benzimidazol-2-yl)-1-(2-methylphenyl)-2H-pyrrol-3-one would likely involve scaling up the laboratory synthesis methods to larger reactors and optimizing the reaction conditions for higher yields and purity. This may include continuous flow reactors, automated synthesis, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

5-amino-4-(6-methyl-1H-benzimidazol-2-yl)-1-(2-methylphenyl)-2H-pyrrol-3-one can undergo various types of chemical reactions, including:

Oxidation: Reaction with oxidizing agents to form oxidized products.

Reduction: Reaction with reducing agents to form reduced products.

Substitution: Replacement of one functional group with another.

Addition: Addition of atoms or groups to double or triple bonds.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Hydrogen peroxide, potassium permanganate.

Reducing agents: Sodium borohydride, lithium aluminum hydride.

Substitution reagents: Halogens, nucleophiles.

Addition reagents: Hydrogen, halogens.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

5-amino-4-(6-methyl-1H-benzimidazol-2-yl)-1-(2-methylphenyl)-2H-pyrrol-3-one has a wide range of scientific research applications, including:

Chemistry: Used as a reagent or intermediate in organic synthesis.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its therapeutic potential in treating various diseases.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 5-amino-4-(6-methyl-1H-benzimidazol-2-yl)-1-(2-methylphenyl)-2H-pyrrol-3-one involves its interaction with specific molecular targets and pathways. This may include binding to enzymes, receptors, or other proteins, leading to changes in cellular processes and functions. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 5-amino-4-(6-methyl-1H-benzimidazol-2-yl)-1-(2-methylphenyl)-2H-pyrrol-3-one include other chemical entities with related structures and properties. These may include:

CID 12345678: A compound with similar functional groups and reactivity.

CID 87654321: A compound with comparable biological activity.

Uniqueness

5-amino-4-(6-methyl-1H-benzimidazol-2-yl)-1-(2-methylphenyl)-2H-pyrrol-3-one is unique due to its specific chemical structure, which imparts distinct reactivity and potential applications. Its uniqueness can be highlighted by comparing its properties and applications with those of similar compounds.